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Introduction
Cummingtonite is a complex inosilicate mineral belonging to the amphibole supergroup. Its

chemical formula is generally represented as (Mg,Fe)₇Si₈O₂₂(OH)₂, indicating a solid solution

series between the magnesium-rich end-member, magnesiocummingtonite, and the iron-rich

end-member, grunerite.[1] The precise ratio of magnesium to iron significantly influences its

physical and optical properties, making a thorough understanding of these characteristics

essential for its identification and for predicting its behavior in various scientific and industrial

applications. This guide provides a comprehensive overview of the physical and optical

properties of cummingtonite, detailed experimental protocols for their determination, and a

summary of key quantitative data.

Physical Properties of Cummingtonite
The key physical properties of cummingtonite are summarized in the table below. These

properties are crucial for the initial identification of the mineral in hand samples.
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Property Value Comments

Crystal System Monoclinic[2] Prismatic (2/m)[3]

Crystal Habit

Fibrous, lamellar, and radiating

masses; rarely as distinct

crystals.[2][3]

Crystals can be bladed,

columnar, or fibrous and may

grow up to 20 cm in length.[4]

[5]

Cleavage

Good in two directions at

approximately 56° and 124°.[2]

[5]

This is a characteristic feature

of amphiboles.

Fracture Splintery to uneven.[2]

Hardness (Mohs) 5 - 6[2]
Can be scratched by a steel

file but not by a pocket knife.

Specific Gravity 3.1 - 3.6[2] Increases with iron content.

Luster Silky to vitreous.[2]
Can appear glassy or have a

fibrous sheen.

Color
Dark grayish or greenish-

brown to dark green.[2]

Color darkens with increasing

iron content.

Streak White to grayish-white.[2][6]
The color of the powdered

mineral.

Tenacity Brittle[4]

Twinning
Simple or lamellar twinning is

common.[2][4]

Optical Properties of Cummingtonite
The optical properties of cummingtonite are essential for its identification in thin sections

using polarized light microscopy. These properties are systematically related to the mineral's

chemical composition.
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Property Value Comments

Optical Class Biaxial (+)[4]

Refractive Indices
α = 1.632 - 1.671β = 1.638 -

1.689γ = 1.655 - 1.708[3][4]

Indices of refraction increase

with increasing iron content.[5]

Birefringence (δ) 0.020 - 0.037[3][5]

The difference between the

highest and lowest refractive

indices.

2V Angle (measured) 65° - 90°[3]
The angle between the two

optic axes.

Pleochroism
Weak; X = Y = colorless, Z =

pale green.[3][4]

Becomes more noticeable with

higher iron content.

Extinction Angle
Inclined; Z ∧ c = -21° to -16°[4]

[5]

The angle between the Z

optical direction and the c-

crystallographic axis.

Dispersion r < v, weak.[4][5]

Elongation Length slow.[5]

Experimental Protocols
Determination of Physical Properties
1. Specific Gravity Measurement (Hydrostatic Weighing Method)

This method is based on Archimedes' principle and provides a precise determination of a

mineral's specific gravity.

Equipment: Digital scale with a suspension hook, beaker of deionized water, and a fine

thread.

Procedure:

Weigh the dry cummingtonite sample in the air (W_air).
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Suspend the sample from the hook using the thread and immerse it completely in the

beaker of water, ensuring it does not touch the sides or bottom.

Record the weight of the sample while suspended in water (W_water).

Calculate the specific gravity using the formula: Specific Gravity = W_air / (W_air -

W_water)

2. Hardness Determination (Mohs Hardness Test)

The Mohs scale is a relative scale of mineral hardness.

Equipment: A set of minerals of known hardness (Mohs hardness kit) or common materials

of known hardness (e.g., fingernail ~2.5, copper penny ~3.5, steel knife ~5.5, glass plate

~5.5).

Procedure:

Attempt to scratch a smooth, fresh surface of the cummingtonite sample with an object of

known hardness.

Observe if a scratch is produced.

If the known object scratches the cummingtonite, the mineral is softer than that object.

If the cummingtonite scratches the known object, it is harder.

By systematically testing with different objects, the hardness of the cummingtonite can

be bracketed between two known values on the Mohs scale.[7][8]

Determination of Optical Properties
1. Polarized Light Microscopy (PLM)

PLM is the primary technique for examining the optical properties of minerals in thin sections.

Equipment: A petrographic (polarizing) microscope equipped with a rotating stage,

polarizers, and a light source.
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Sample Preparation: A thin section of a rock containing cummingtonite is prepared by

mounting a thin slice of the rock on a glass slide and grinding it to a standard thickness of 30

micrometers.

Procedure:

Pleochroism: Observed in plane-polarized light. The thin section is rotated on the

microscope stage, and any changes in color are noted. The pleochroic formula describes

the colors observed when the mineral's vibration directions are aligned with the polarizer.

[5][9]

Birefringence and Interference Colors: Observed in cross-polarized light. The colors

observed are a function of the mineral's birefringence and the thickness of the thin section.

The maximum interference color is used to estimate the birefringence with the aid of a

Michel-Lévy chart.[5][9]

Extinction Angle: In cross-polarized light, the angle between a prominent crystallographic

direction (like a cleavage trace) and the position of maximum darkness (extinction) as the

stage is rotated is measured.[5]

Refractive Index (Becke Line Test): The thin section is viewed in plane-polarized light with

a medium-power objective. By slightly lowering the stage (increasing the focal distance), a

bright line (the Becke line) will move into the medium with the higher refractive index. This

is compared with the refractive index of the mounting medium or adjacent minerals.[9][10]

Optic Sign and 2V Angle (Conoscopy): A high-power objective and a condensing lens are

used to produce an interference figure. The shape and behavior of the isogyres upon

stage rotation are used to determine if the mineral is uniaxial or biaxial and its optic sign (+

or -). For biaxial minerals, the separation of the isogyres is related to the 2V angle.[5]

Determination of Crystallographic and Chemical
Properties
1. X-Ray Diffraction (XRD)

XRD is a powerful technique for identifying crystalline materials and determining their crystal

structure.
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Equipment: X-ray diffractometer.

Sample Preparation: A pure sample of cummingtonite is ground to a fine powder.

Procedure:

The powdered sample is mounted in a sample holder.

The sample is irradiated with a monochromatic X-ray beam at various angles.

The intensity of the diffracted X-rays is measured by a detector.

The resulting diffraction pattern, a plot of diffraction angle (2θ) versus intensity, is unique to

cummingtonite and can be compared to a database for identification.[11][12] The

positions of the diffraction peaks can be used to calculate the unit cell parameters of the

mineral.[11]

2. Electron Microprobe Analysis (EMPA)

EMPA is used to determine the precise chemical composition of a mineral.

Equipment: Electron microprobe.

Sample Preparation: A polished thin section or a grain mount of cummingtonite is used.

Procedure:

A focused beam of electrons is directed at a specific point on the cummingtonite sample.

This causes the atoms at that point to emit characteristic X-rays.

The wavelengths and intensities of these X-rays are measured by spectrometers.

By comparing the results to standards of known composition, the elemental composition of

the cummingtonite can be quantified.[13]

Interrelationship of Properties
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The physical and optical properties of cummingtonite are directly linked to its chemical

composition, specifically the substitution of iron for magnesium in its crystal structure. The

following diagram illustrates these relationships.

Chemical Composition

Physical Properties

Optical Properties
Mg-Fe Substitution

(Mg,Fe)₇Si₈O₂₂(OH)₂

Specific Gravity

Increases with Fe

Color

Darkens with Fe

Hardness
Less direct correlation

Refractive Indices

Increase with Fe

Birefringence

Increases with Fe

Pleochroism

Increases with Fe

Click to download full resolution via product page

Caption: Relationship between Mg-Fe substitution and key properties of cummingtonite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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